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Compound of Interest

Compound Name: Lergotrile

Cat. No.: B1674762

Essential Safety and Handling Guide for
Lergotrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of Lergotrile, a
potent ergoline derivative and dopamine receptor agonist. Adherence to these procedures is
vital for ensuring laboratory safety and the integrity of research outcomes. Lergotrile was
initially developed for Parkinson's disease but was withdrawn from clinical trials due to
instances of liver toxicity, underscoring the need for careful handling.[1]

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Lergotrile is not readily available due to its status
as an investigational drug, data from analogous compounds and related ergoline derivatives
indicate that it should be handled as a hazardous substance. Potential hazards include skin,
eye, and respiratory irritation.[2] The primary toxicological concern is hepatotoxicity, as
evidenced by alterations in liver function tests and hepatocellular injury observed in clinical
trials.[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Lergotrile in a laboratory setting.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or other chemical-

resistant gloves.

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles and splashes.

Body Protection

A lab coat, worn fully buttoned.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator
may be necessary if handling
fine powders outside of a

ventilated enclosure.

To prevent inhalation of

airborne particles.

Engineering Controls

Control Measure

Specification

Rationale

Ventilation

Handle Lergotrile in a certified
chemical fume hood or other

ventilated enclosure.

To minimize inhalation

exposure to airborne particles.

Safety Equipment

An eyewash station and safety
shower must be readily

accessible in the work area.

To provide immediate
decontamination in case of

accidental exposure.

Physical and Chemical Properties

A summary of the known physical and chemical properties of Lergotrile is provided below.
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Property Value Source

Molecular Formula C17H18CINs Wikipedia

Molar Mass 299.80 g/mol Wikipedia
Appearance Solid (presumed) General knowledge
XLogP3 3.3 PubChem

Handling and Storage

Handling:

¢ Avoid generating dust. Use appropriate tools for weighing and transferring the solid

compound.
e Wash hands thoroughly after handling, even if gloves were worn.
e Do not eat, drink, or smoke in areas where Lergotrile is handled.
Storage:
» Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Accidental Release and Exposure Procedures
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Scenario Procedure

1. Evacuate the immediate area. 2. Wear
appropriate PPE. 3. For small spills, gently
cover with an absorbent material to avoid raising
Spill dust. 4. Collect the spilled material and
absorbent into a sealed container for disposal.
5. Clean the spill area with a suitable detergent

and water.

1. Immediately remove contaminated clothing.
) 2. Wash the affected area with soap and plenty
Skin Contact ) )
of water for at least 15 minutes. 3. Seek medical

attention if irritation persists.

1. Immediately flush eyes with plenty of water

for at least 15 minutes, lifting the upper and
Eye Contact lower eyelids occasionally. 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention.

1. Move the exposed individual to fresh air. 2. If
Inhalation breathing is difficult, provide oxygen. 3. Seek

medical attention.

_ 1. Do NOT induce vomiting. 2. Rinse mouth with
Ingestion , . . .
water. 3. Seek immediate medical attention.

Disposal Plan

Lergotrile waste is considered chemical waste and must be disposed of in accordance with
institutional, local, state, and federal regulations.

e Solid Waste: Collect all Lergotrile-contaminated solid waste (e.g., gloves, absorbent pads,
empty vials) in a designated, sealed, and properly labeled hazardous waste container.

» Liquid Waste: Unused solutions of Lergotrile should be collected in a designated hazardous
waste container. Do not dispose of down the drain.
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o Decontamination: All glassware and equipment that have come into contact with Lergotrile
should be decontaminated. The initial rinsate should be collected as hazardous waste. For
highly toxic compounds, the first three rinses should be collected.

o Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) department
to schedule a pickup for hazardous waste.

Experimental Protocol: Lergotrile Administration in
a Rodent Model of Parkinson's Disease

The following is a representative protocol for the administration of Lergotrile in a 6-
hydroxydopamine (6-OHDA) lesioned rat model of Parkinson's disease. This protocol is for
informational purposes and should be adapted and approved by the relevant Institutional
Animal Care and Use Committee (IACUC).

Objective: To assess the effect of Lergotrile on motor function in a rat model of Parkinson's
disease.

Materials:

Lergotrile mesylate

* Vehicle (e.qg., sterile saline, distilled water, or a solution containing a small amount of a
solubilizing agent like DMSO, further diluted with saline)

e 6-OHDA lesioned rats

o Appropriate animal handling and restraint devices

o Gavage needles or injection supplies (syringes, needles)

o Behavioral testing apparatus (e.g., rotarod, open field)

Procedure:

o Preparation of Lergotrile Solution:
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o On the day of the experiment, prepare a fresh solution of Lergotrile mesylate in the
chosen vehicle. The concentration should be calculated based on the desired dose and
the average weight of the animals. For example, for a 1 mg/kg dose in a 2509 rat, you
would need 0.25 mg of Lergotrile.

o Ensure the compound is fully dissolved or forms a homogenous suspension.

e Animal Dosing:
o Handle animals in accordance with IACUC-approved protocols.

o Administer Lergotrile via the desired route. Oral gavage and intraperitoneal (i.p.) injection
are common routes.

o For oral gavage, carefully insert the gavage needle into the esophagus and deliver the
solution directly into the stomach.

o For i.p. injection, inject the solution into the lower quadrant of the abdomen.

[e]

A control group of animals should receive the vehicle only.
e Behavioral Assessment:

o At a predetermined time point after Lergotrile administration (e.g., 30-60 minutes), begin
behavioral testing.

o Rotarod Test: Place the rat on the rotating rod and measure the latency to fall. Increased
latency to fall is indicative of improved motor coordination.

o Open Field Test: Place the rat in the open field arena and record its activity for a set
duration. Parameters such as total distance traveled and rearing frequency can be
analyzed to assess locomotor activity.

e Data Analysis:

o Compare the behavioral data from the Lergotrile-treated group with the vehicle-treated
control group using appropriate statistical methods (e.g., t-test, ANOVA).
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Lergotrile Handling Workflow Diagram.

Lergotrile's Mechanism of Action: Dopamine D2
Receptor Agonism

Lergotrile acts as a direct agonist at dopamine receptors, particularly the D2 subtype. D2
receptors are G-protein coupled receptors that, when activated, inhibit adenylyl cyclase,
leading to a decrease in intracellular cyclic AMP (CAMP) levels.

Lergotrile
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o ———
- ~
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Cellular Response
(e.g., altered neuronal excitability)
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Simplified Dopamine D2 Receptor Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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